Cas no 821015-82-1 (Octanedioic acid, 8-bromooctyl ethyl ester)

• Product name: Octanedioic acid, 8-bromooctyl ethyl ester
• CAS No: 821015-82-1
• MF: C₁₈H₃₃BrO₄
• MW: 393.356225728989
• CID: 698036
• PubChem ID: 71420053

Octanedioic acid, 8-bromooctyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 8-bromooctyl ethyl ester
• 8-O-(8-bromooctyl) 1-O-ethyl octanedioate
• 821015-82-1
• 8-Bromooctyl ethyl octanedioate
• DTXSID70839263

• Inchi： InChI=1S/C18H33BrO4/c1-2-22-17(20)13-9-5-6-10-14-18(21)23-16-12-8-4-3-7-11-15-19/h2-16H2,1H3
• InChI Key： BWEYUZOLPRCJLE-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCCC(=O)OCCCCCCCCBr

Computed Properties

• Exact Mass: 392.15622g/mol
• Monoisotopic Mass: 392.15622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 5.3